Cas no 2228718-00-9 (2-amino-2-(4-methyloxan-4-yl)ethan-1-ol)

• Product Name: 2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
• CAS No: 2228718-00-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6274260
• PubChem ID: 165760725
• Update Time: 2025-05-24

2-amino-2-(4-methyloxan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
• 2228718-00-9
• EN300-1778375

• Inchi： 1S/C8H17NO2/c1-8(7(9)6-10)2-4-11-5-3-8/h7,10H,2-6,9H2,1H3
• InChI Key： QWKDYUNVVJLIFQ-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C(CO)N)CC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-(4-methyloxan-4-yl)ethan-1-ol

Introduction to 2-amino-2-(4-methyloxan-4-yl)ethan-1-ol (CAS No: 2228718-00-9)

2-amino-2-(4-methyloxan-4-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228718-00-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique structural motif comprising an aminoethyl backbone linked to a 4-methyloxan ring, has garnered attention due to its potential applications in drug discovery and molecular recognition processes.

The structural framework of 2-amino-2-(4-methyloxan-4-yl)ethan-1-ol incorporates both polar and hydrophobic regions, making it a versatile candidate for various biochemical interactions. The presence of the secondary amine group and the cyclic ether moiety contributes to its chiral properties, which are increasingly recognized as critical in the design of enantioselective catalysts and ligands. Such features make this compound a promising candidate for further exploration in synthetic chemistry and medicinal applications.

In recent years, there has been growing interest in the development of novel scaffolds that can mimic natural products or bioactive molecules. The 4-methyloxan ring in 2-amino-2-(4-methyloxan-4-yl)ethan-1-ol provides a stable yet flexible scaffold that can be modified to enhance binding affinity or selectivity for specific biological targets. This structural motif has been explored in various contexts, including the design of protease inhibitors and kinase modulators, where precise control over molecular geometry is essential.

One of the most compelling aspects of 2-amino-2-(4-methyloxan-4-yl)ethan-1-ol is its potential as a building block for more complex molecules. The compound’s ability to undergo functionalization at multiple sites allows chemists to tailor its properties for specific applications. For instance, derivatives of this compound have been investigated for their role in fragment-based drug design, where small molecules are used as starting points to develop lead compounds with enhanced pharmacological activity.

Recent studies have highlighted the importance of secondary amine functionalities in medicinal chemistry, particularly in the development of small-molecule drugs that interact with biological macromolecules. The secondary amine group in 2-amino-2-(4-methyloxan-4-yl)ethan-1-ol provides a hydrogen bond donor/acceptor pair that can be exploited to improve solubility and binding affinity. This feature has been leveraged in the design of novel therapeutics targeting diseases such as cancer and neurodegenerative disorders.

The cyclic ether moiety present in this compound also plays a crucial role in its chemical behavior. Ethers are known to exhibit favorable interactions with biological targets due to their ability to form stable hydrogen bonds and hydrophobic clusters. The incorporation of a methyl group into the oxane ring further enhances the compound’s lipophilicity, making it more suitable for membrane-bound receptors or intracellular signaling pathways.

In the context of drug discovery, 2-amino-2-(4-methyloxan-4-yl)ethan-1-ol has been studied as a potential intermediate in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The compound’s ability to mimic peptide structures while avoiding their metabolic instability makes it an attractive candidate for this purpose.

The synthesis of 2-amino-2-(4-methyloxan-4-ylolethanol) involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nucleophilic substitution reactions, protecting group strategies, and ring-closing metathesis techniques. These synthetic approaches not only provide access to this compound but also serve as models for constructing more complex molecular architectures.

From a computational chemistry perspective, 2-amino--(methylooxan--4--ylolethan--1--ol) has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have revealed insights into how subtle modifications around the oxane ring can influence binding affinity and selectivity. Such information is invaluable for guiding medicinal chemists in optimizing lead compounds for clinical development.

The growing body of literature on CAS No 2228718–00–9 underscores its significance as a chemical entity with broad applicability. Researchers have explored its use as a ligand in coordination chemistry, where it forms stable complexes with metal ions, which can be further functionalized for catalytic or sensing applications. Additionally, its role as a precursor in polymer chemistry has been investigated, particularly in the development of biodegradable materials with tailored mechanical properties.

In conclusion, CAS No 2228718–00–9 () represents a fascinating molecule with diverse potential applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further research in drug discovery, molecular recognition, and materials science, underscoring its importance as both an academic subject and a practical tool for innovation..